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Compound of Interest

Compound Name: Glomeratose A

Cat. No.: B10818192

Glomeratose A: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glomeratose A is a naturally occurring phenylpropanoid glycoside. While its specific biological
activities and mechanisms of action remain largely unexplored in publicly accessible literature,
its chemical structure suggests potential relevance in various fields of biomedical research.
This document provides a summary of the currently available technical information on
Glomeratose A.

Chemical Structure and Properties

Glomeratose A is characterized by a complex glycosidic linkage between a phenylpropanoid
moiety and a disaccharide. The systematic IUPAC name for Glomeratose A is
((2S,3S,4R,5R)-4-hydroxy-2,5-bis(hydroxymethyl)-2-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-
(hydroxymethyl)oxan-2-yl)oxyoxolan-3-yl) (E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate.

Table 1: Physicochemical Properties of Glomeratose A
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Property Value Source

CAS Number 202471-84-9 Sigma-Aldrich[1][2]
Linear Formula C24H34015 Sigma-Aldrich[1]
Molecular Weight 562.52 g/mol Calculated

COC1=CC(=CC(=C10C)0C)/
C=CIC(=0)O[C@H]1--

Canonical SMILES INVALID-LINK-- PubChem
02)0)0)0)C1(CO)O)CO">C@
@HO
Source

Initial reports suggest that Glomeratose A was isolated from the fungus Gloeophyllum
sepiarium. This fungus is a wood-decaying basidiomycete commonly found on conifers.
Extracts of Gloeophyllum sepiarium have been noted for their antioxidant and other biological
activities, though specific contributions of Glomeratose A to these effects have not been
detailed.

Experimental Data

Detailed experimental protocols for the isolation and characterization of Glomeratose A are
not readily available in the public domain. However, based on the analysis of similar
phenylpropanoid glycosides, the following techniques were likely employed.

Probable Isolation and Purification Workflow

The isolation of Glomeratose A from its natural source would typically involve a multi-step
process.

Extraction & Partitioning Chromatographic Purification
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Caption: Probable workflow for the isolation of Glomeratose A.

Structure Elucidation

The chemical structure of Glomeratose A was likely determined using a combination of
spectroscopic techniques.

Spectroscopic Analysis

NMR Spectroscopy (1H, 13C, COSY, HMBC, HSQC) Mass Spectrometry (e.g., HR-ESI-MS) Infrared Spectroscopy UV-Vis Spectroscopy

Glomeratose A Structure

Click to download full resolution via product page

Caption: Spectroscopic methods for structure elucidation.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific data in peer-reviewed literature regarding the biological
activity and associated signaling pathways of purified Glomeratose A. Phenylpropanoids as a
class are known to exhibit a wide range of biological effects, including antioxidant, anti-
inflammatory, and antimicrobial activities. Future research is necessary to determine if
Glomeratose A shares these properties and to elucidate its specific molecular targets and
mechanisms of action.

Conclusion

Glomeratose A is a complex phenylpropanoid glycoside with a defined chemical structure.
However, a comprehensive understanding of its physicochemical properties, biological
activities, and therapeutic potential is hampered by the limited availability of published
research. Further investigation into this natural product is warranted to explore its potential
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applications in drug discovery and development. Researchers interested in this compound are
encouraged to perform their own isolation and characterization or to seek out the primary
literature that may exist in less accessible databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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